Cas no 5666-10-4 (3-ethyl-2,4-dimethylpyrrolidine)
5666-10-4 structure
Product Name:3-ethyl-2,4-dimethylpyrrolidine
3-ethyl-2,4-dimethylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-2,4-dimethylpyrrolidine
- AR-1F3054
- 2,4-dimethyl-3-ethylpyrrolidine
- NSC68324
- SureCN3671279
- CTK5A5519
- AC1L6P23
- 3-ethyl-2,4-dimethyl-pyrrolidine
- AKOS006359439
- 3-Aethyl-2,4-dimethyl-pyrrolidin
- AC1Q4VBT
- AR-1F3054; 2,4-dimethyl-3-ethylpyrrolidine; NSC68324; SureCN3671279; CTK5A5519; AC1L6P23; 3-ethyl-2,4-dimethyl-pyrrolidine; AKOS006359439; 3-Aethyl-2,4-dimethyl-pyrrolidin; AC1Q4VBT;
- starbld0034545
- SCHEMBL3671279
- DTXSID40290367
- NSC-68324
- 5666-10-4
-
- Inchi: 1S/C8H17N/c1-4-8-6(2)5-9-7(8)3/h6-9H,4-5H2,1-3H3
- InChI Key: GTDYINNWQOHUAH-UHFFFAOYSA-N
- SMILES: N1CC(C)C(CC)C1C
Computed Properties
- Exact Mass: 127.13621
- Monoisotopic Mass: 127.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 90.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.783
- Boiling Point: 142°C at 760 mmHg
- Flash Point: 29.1°C
- Refractive Index: 1.413
- PSA: 12.03
3-ethyl-2,4-dimethylpyrrolidine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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